Cas no 2137829-00-4 (2-methyl-1,1-dioxo-2H,3H,4H-1lambda6-pyrazolo[1,5-e][1,2,5]thiadiazine-8-carboxylic acid)

• Product Name: 2-methyl-1,1-dioxo-2H,3H,4H-1lambda6-pyrazolo[1,5-e][1,2,5]thiadiazine-8-carboxylic acid
• CAS No: 2137829-00-4
• MF: C₇H₉N₃O₄S
• MW: 231.229059934616
• CID: 4640340
• Update Time: 2025-10-19

2-methyl-1,1-dioxo-2H,3H,4H-1lambda6-pyrazolo[1,5-e][1,2,5]thiadiazine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,1-dioxo-3,4-dihydropyrazolo[1,5-e][1,2,5]thiadiazine-8-carboxylic acid
• 2-methyl-1,1-dioxo-2H,3H,4H-1lambda6-pyrazolo[1,5-e][1,2,5]thiadiazine-8-carboxylic acid

• Inchi： 1S/C7H9N3O4S/c1-9-2-3-10-6(15(9,13)14)5(4-8-10)7(11)12/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： QUMFFNXIRZKNGC-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C(O)=O)C=NN2CCN1C

Additional information on 2-methyl-1,1-dioxo-2H,3H,4H-1lambda6-pyrazolo[1,5-e][1,2,5]thiadiazine-8-carboxylic acid

Comprehensive Analysis of 2-methyl-1,1-dioxo-2H,3H,4H-1lambda6-pyrazolo[1,5-e][1,2,5]thiadiazine-8-carboxylic acid (CAS No. 2137829-00-4)

The compound 2-methyl-1,1-dioxo-2H,3H,4H-1lambda6-pyrazolo[1,5-e][1,2,5]thiadiazine-8-carboxylic acid (CAS No. 2137829-00-4) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-e][1,2,5]thiadiazine core, has garnered attention for its potential applications in drug discovery and material science. Researchers are particularly interested in its carboxylic acid functional group, which enables versatile chemical modifications for targeted applications.

In recent years, the demand for novel heterocyclic compounds like 2-methyl-1,1-dioxo-2H,3H,4H-1lambda6-pyrazolo[1,5-e][1,2,5]thiadiazine-8-carboxylic acid has surged due to their role in developing small-molecule therapeutics. The compound's sulfone group (1,1-dioxo) enhances its stability and bioavailability, making it a promising candidate for enzyme inhibition studies. With the rise of AI-driven drug discovery, this molecule has been flagged in computational screenings for its potential interactions with inflammatory targets and metabolic enzymes.

The synthesis of CAS No. 2137829-00-4 involves multi-step organic reactions, often starting from pyrazole derivatives. Its methyl group at the 2-position contributes to lipophilicity, a critical factor in drug-likeness assessments. Laboratories focusing on medicinal chemistry optimization frequently explore its derivatives to improve binding affinity and selectivity. Notably, its thiadiazine ring system is structurally analogous to bioactive motifs found in antihypertensive and antidiabetic agents.

From an industrial perspective, 2-methyl-1,1-dioxo-2H,3H,4H-1lambda6-pyrazolo[1,5-e][1,2,5]thiadiazine-8-carboxylic acid aligns with the growing trend of green chemistry. Researchers are investigating solvent-free synthesis routes to minimize environmental impact while maintaining high yields. The compound's crystalline properties also make it suitable for X-ray diffraction studies, aiding in structure-activity relationship (SAR) analyses. These efforts resonate with the pharmaceutical industry's push toward sustainable API development.

Analytical characterization of this compound typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy. Its UV absorption profile suggests potential applications in photodynamic therapy research, a hot topic in cancer treatment innovations. Furthermore, the carboxylate anion form of this molecule exhibits improved solubility—a key consideration for formulation scientists working on oral bioavailability enhancement.

In the context of intellectual property, patents referencing CAS 2137829-00-4 often highlight its utility as a chemical intermediate for kinase inhibitors. The 1lambda6-pyrazolo nomenclature indicates its tautomeric versatility, a feature exploited in proteolysis-targeting chimera (PROTAC) designs. As the scientific community shifts toward targeted protein degradation strategies, this compound's relevance continues to grow.

Safety evaluations of 2-methyl-1,1-dioxo-2H,3H,4H-1lambda6-pyrazolo[1,5-e][1,2,5]thiadiazine-8-carboxylic acid follow OECD guidelines, with particular attention to its ecotoxicological profile. While not classified as hazardous, proper laboratory handling protocols are recommended due to its fine particulate nature. These precautions align with global chemical safety standards and Good Laboratory Practice (GLP) requirements.

The commercial availability of 2137829-00-4 through specialty chemical suppliers has facilitated its adoption in high-throughput screening campaigns. Its structure-activity landscape is frequently compared to biologically privileged scaffolds in fragment-based drug discovery. With the increasing integration of machine learning in hit-to-lead optimization, this compound serves as a valuable reference point for cheminformatics models.

Future research directions for this compound may explore its metal-chelating properties given the nitrogen-rich heterocycle architecture. The 8-carboxylic acid position offers opportunities for bioconjugation—an area of interest for antibody-drug conjugate (ADC) development. As precision medicine advances, tailored derivatives of 2-methyl-1,1-dioxo-2H,3H,4H-1lambda6-pyrazolo[1,5-e][1,2,5]thiadiazine-8-carboxylic acid could play pivotal roles in personalized therapeutics.